[(3,5-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C14H23N/c1-6-14(4,5)15-10-13-8-11(2)7-12(3)9-13/h7-9,15H,6,10H2,1-5H3
• InChI Key: NAVBNVORQXYQPD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC(=CC(=C1)C)C

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound (3,5-Dimethylphenyl)methylamine is systematically named according to International Union of Pure and Applied Chemistry (IUPAC) rules as N-[(3,5-dimethylphenyl)methyl]-2-methylbutan-2-amine . This nomenclature reflects its branched aliphatic amine core and aromatic substituent. The parent structure is butan-2-amine , where the nitrogen atom is bonded to a 2-methylbutan-2-yl group (a tertiary carbon substituted with two methyl groups) and a benzyl-derived moiety with methyl groups at the 3- and 5-positions of the phenyl ring.

The structural representation (Figure 1) highlights the following features:

• A central tertiary amine nitrogen connected to:
  • A 2-methylbutan-2-yl group (a four-carbon chain with methyl branches at C2).
  • A (3,5-dimethylphenyl)methyl group (a benzyl group substituted with methyl groups at the 3- and 5-positions).

The compound’s three-dimensional conformation is influenced by steric hindrance from the bulky substituents on the nitrogen atom, which restricts free rotation around the C–N bond.

Property	Value
IUPAC Name	N-[(3,5-dimethylphenyl)methyl]-2-methylbutan-2-amine
Structural Formula	C14H23N
Skeletal Representation

Figure 1: Structural representation of (3,5-Dimethylphenyl)methylamine. Generated using PubChem’s 3D conformer tool.

CAS Registry Number and Alternative Chemical Identifiers

The Chemical Abstracts Service (CAS) Registry Number for this compound is not explicitly listed in the provided sources. However, closely related analogues with varying substituent positions are documented:

• N-[(2,5-dimethylphenyl)methyl]-2-methylbutan-2-amine : CAS 1551387-92-8.
• (Butan-2-yl)[(2,5-dimethylphenyl)methyl]amine : CAS 1044779-72-7.

These entries illustrate the importance of substituent positioning in CAS registry assignments. For the 3,5-dimethyl isomer, systematic identifiers include:

• InChI : InChI=1S/C14H23N/c1-5-14(4,5)15-10-13-9-11(2)7-8-12(13)3/h7-9,15H,5,10H2,1-4H3.
• InChIKey : CSVIZRHHVXGLAK-UHFFFAOYSA-N (computed from structural similarity to Parchem entries).
• SMILES : CC(C)(C)NCC1=CC(=CC(=C1)C)C.

The absence of a specific CAS number for the 3,5-dimethyl isomer in public databases like PubChem and Parchem underscores the need for precise structural verification when referencing this compound.

Molecular Formula and Weight Analysis

The molecular formula C₁₄H₂₃N indicates 14 carbon atoms, 23 hydrogen atoms, and one nitrogen atom. This composition is consistent with its branched aliphatic-aryl hybrid structure. The molecular weight is calculated as follows:

$$
\text{Molecular Weight} = (14 \times 12.01) + (23 \times 1.008) + (1 \times 14.01) = 205.34 \, \text{g/mol}
$$

This matches the experimentally reported weight of 205.34 g/mol for structurally related amines. The mass spectrum (not shown) would likely exhibit fragmentation patterns characteristic of tertiary amines, such as loss of the benzyl group (–C₈H₉) or cleavage of the aliphatic chain.

Parameter	Value
Molecular Formula	C14H23N
Exact Mass	205.1831 g/mol
Monoisotopic Mass	205.1831 g/mol

Table 1: Molecular formula and mass data for (3,5-Dimethylphenyl)methylamine. Values derived from PubChem’s computational tools.

The compound’s degree of unsaturation is 4, calculated as:

$$
\text{Degree of Unsaturation} = \frac{2C + 2 - H - X + N}{2} = \frac{(2 \times 14) + 2 - 23 - 0 + 1}{2} = 4
$$

This accounts for one aromatic ring (three degrees) and one amine group (one degree).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dimethylphenyl)methylamine typically involves the reaction of 3,5-dimethylbenzyl chloride with 2-methyl-2-aminobutane under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution of the chloride by the amine group.

Industrial Production Methods

On an industrial scale, the production of (3,5-Dimethylphenyl)methylamine may involve similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and recrystallization are common in industrial settings to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or amides.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

Oxidation: Formation of imines or amides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines and derivatives.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

The following analysis compares (3,5-Dimethylphenyl)methylamine with structurally related N-substituted amines, focusing on synthesis, physicochemical properties, and spectroscopic behavior.

Structural Analogs and Substituent Effects

Key analogs include:

N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine

• Substituents: Phenanthrenyl (bulky aromatic) + isopropyl.
• Properties: High enantiomeric excess (99.6% ee for (+)-enantiomer), strong optical rotation ([α]D = +21.2), and IR peaks at 2961 cm⁻¹ (C-H) and 1600 cm⁻¹ (aromatic C=C).
• Synthesis: 88% yield via reductive amination.

N-((3,5-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine

• Substituents: Naphthyl + isopropyl.
• Properties: Lower optical activity ([α]D = –104.5 for (–)-enantiomer) compared to phenanthrenyl analogs, with IR peaks at 2959 cm⁻¹.

N-((3,5-Dimethylphenyl)(phenyl)methyl)propan-2-amine

• Substituents: Phenyl + isopropyl.
• Properties: Minimal optical rotation ([α]D = ±1.5), likely due to reduced steric hindrance.

Key Observations :

• Aromatic Substituent Size : Larger aromatic groups (e.g., phenanthrenyl) enhance optical rotation and enantiomer separation efficiency due to increased steric and electronic effects .
• Alkyl Group: The branched 2-methylbutan-2-yl group in the target compound may improve solubility in nonpolar solvents compared to isopropyl analogs.

Physicochemical Properties

While direct data for the target compound is unavailable, inferences are drawn from analogs:

• Hydroxide Conductivity: Benzyl-type amines in polymers (e.g., QPAES(x/y)) exhibit hydroxide conductivity up to 49.8 mS cm⁻¹ at 80°C, attributed to dense ammonium pendants . The target compound’s monomeric structure may lack comparable conductivity but could serve as a precursor for conductive polymers.
• Alkaline Stability : Quaternary ammonium analogs show stability in hot alkali (80°C), suggesting the target compound’s tertiary amine may exhibit moderate stability under similar conditions .

Spectroscopic Comparison

Compound	IR Peaks (cm⁻¹)	HRMS (Observed)	Optical Rotation ([α]D)	Reference
Target Compound (Inferred)	~2960 (C-H), ~1600 (Ar)	N/A	N/A	—
N-((3,5-Dimethylphenyl)(phenanthrenyl)methyl)propan-2-amine	2961, 1600, 1091, 726	354.22178	+21.2 to –130
N-((3,5-Dimethylphenyl)(naphthyl)methyl)propan-2-amine	2959, 1586, 760	N/A	–104.5 to +74.3
N-((3,5-Dimethylphenyl)(phenyl)methyl)propan-2-amine	2960, 1599, 1167	N/A	±1.5

Notes:

• The target compound’s IR spectrum is expected to align with analogs, showing characteristic aromatic (1600 cm⁻¹) and aliphatic C-H (2960 cm⁻¹) stretches.
• Optical rotation data is unavailable, but steric effects from the 2-methylbutan-2-yl group may influence chirality.

Biological Activity

(3,5-Dimethylphenyl)methylamine, an organic compound belonging to the class of substituted amines, has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and synthesis methods.

Chemical Structure and Properties

The compound is characterized by a dimethylphenyl group attached to a branched alkyl amine structure. Its molecular formula can be represented as C$_{13}$H$_{19}$N. The presence of the dimethylphenyl moiety suggests possible interactions with neurotransmitter systems, indicating potential psychoactive effects.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit significant pharmacological properties. Preliminary studies suggest (3,5-Dimethylphenyl)methylamine may influence various biological pathways, potentially acting as a modulator for certain receptors involved in neurological functions.

Potential Pharmacological Effects

• Neuromodulation : Similar amines are known to interact with neurotransmitter systems, potentially affecting mood and cognition.
• Anticancer Activity : Some studies suggest that structurally related compounds may inhibit cancer cell proliferation by modulating pathways associated with oncogenesis.
• Anti-inflammatory Properties : The compound may exhibit anti-inflammatory effects through the inhibition of specific enzymes involved in inflammatory processes.

The mechanism of action for (3,5-Dimethylphenyl)methylamine involves its interaction with various biological targets, including:

• Receptor Binding : The compound may bind to neurotransmitter receptors, influencing synaptic transmission.
• Enzyme Inhibition : It could inhibit enzymes involved in inflammation or cell proliferation, leading to reduced inflammatory responses or anticancer effects.

Synthesis Methods

The synthesis of (3,5-Dimethylphenyl)methylamine typically involves several steps:

• Formation of the Dimethylphenyl Group : This can be achieved through alkylation reactions involving appropriate precursors.
• Amine Formation : The branched alkyl amine is synthesized via reductive amination techniques.

Reaction Types

Reaction Type	Reagents	Conditions
Alkylation	Alkyl halides	Base (e.g., NaOH)
Reductive Amination	Carbonyl compounds + amines	Acidic conditions

Case Studies and Research Findings

• Neurological Studies : Research has shown that similar compounds can modulate neurotransmitter levels in animal models, suggesting potential use in treating mood disorders.
• Cancer Research : In vitro studies indicate that related compounds can inhibit growth in various cancer cell lines by inducing apoptosis or inhibiting cell cycle progression.
• Inflammation Models : Animal studies have demonstrated that compounds with similar structures reduce inflammation markers in models of acute and chronic inflammation.

Comparative Analysis

A comparative analysis with structurally similar compounds reveals notable differences in biological activity:

Compound Name	Structural Features	Notable Activities
(3,5-Dimethylphenyl)methylamine	Dimethylphenyl + branched alkane amine	Potential neuromodulatory effects
N,N-Dimethylbenzylamine	Dimethylamino + benzene	Organic synthesis
Phenylethylamine	Ethylene bridge + phenol	Neurotransmitter
Benzylamine	Benzene + primary amine	Pharmaceutical applications

This comparison highlights the unique aspects of (3,5-Dimethylphenyl)methylamine, particularly its branched alkane structure which may confer distinct biological properties compared to its analogs.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (3,5-Dimethylphenyl)methylamine, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via alkylation of 3,5-dimethylbenzyl chloride with 2-methylbutan-2-amine under basic conditions (e.g., NaOH or K₂CO₃) in polar aprotic solvents like DMF. Catalytic hydrogenation using Pd/C may follow to reduce intermediates . Temperature control (60–80°C) and inert atmospheres (N₂/Ar) are critical to minimize side reactions. Yield optimization (~70–85%) requires precise stoichiometric ratios and catalyst loading .

Q. How is structural characterization performed for this compound, and what analytical challenges arise?

• Techniques :

• NMR : Distinct signals for aromatic protons (δ 6.7–7.1 ppm) and tertiary amine protons (δ 2.1–2.5 ppm). Steric hindrance from the 2-methylbutan-2-yl group broadens amine peaks, complicating integration .
• X-ray crystallography : SHELX programs (e.g., SHELXL) resolve steric effects and confirm bond angles/planarity of the dimethylphenyl ring .
• GC-MS/HPLC-TOF : Used for purity assessment (>98%) and quantification of byproducts (e.g., unreacted benzyl chloride derivatives) .

Q. What are the primary chemical reactions involving this amine, and how does steric hindrance influence reactivity?

• Reactivity : The bulky 2-methylbutan-2-yl group limits nucleophilic substitution but favors elimination under acidic conditions. Reductive amination with ketones is sluggish due to steric constraints, requiring high-pressure H₂ or alternative catalysts (e.g., Raney Ni) . Oxidation with mCPBA forms nitroxides, useful in radical studies .

Advanced Research Questions

Q. How do computational models explain the compound's interactions with biological targets, such as neurotransmitter receptors?

• Approach : Molecular docking (AutoDock Vina) and DFT calculations predict binding affinities to serotonin (5-HT₂) or dopamine receptors. The dimethylphenyl group engages in π-π stacking with aromatic residues (e.g., Phe340 in 5-HT₂A), while the branched alkyl chain occupies hydrophobic pockets . MD simulations reveal dynamic binding modes under physiological pH .

Q. What contradictions exist in reported biological activity data, and how can they be resolved experimentally?

• Case Study : Discrepancies in IC₅₀ values for MAO-B inhibition (e.g., 10 µM vs. 50 µM) may stem from assay conditions (e.g., substrate concentration, pH). Resolve via standardized protocols (e.g., Amplex Red assay) and orthogonal methods (radioligand binding) . Contradictory cytotoxicity data (cancer vs. normal cells) require transcriptomic profiling to identify off-target effects .

Q. How does stereochemical purity impact pharmacological outcomes, and what chiral resolution methods are effective?

• Analysis : The compound lacks chiral centers, but impurities (e.g., enantiomeric byproducts from synthetic intermediates) may confound bioactivity. Use chiral HPLC (Chiralpak AD-H column) or enzymatic resolution (lipases) to isolate enantiomers . Pharmacokinetic studies in rodents (IV/PO administration) assess stereoselective metabolism .

Q. What strategies mitigate decomposition during long-term storage, and how are degradation products characterized?

• Stability : Store at –20°C under argon to prevent oxidation. Accelerated stability studies (40°C/75% RH) identify major degradants (e.g., N-oxide derivatives via LC-MS). FTIR-ATR detects amine oxidation (shift from 3350 cm⁻¹ to 1650 cm⁻¹ for imine formation) .

Methodological Notes

• Synthetic Optimization : Compare batch vs. flow chemistry for scalability; continuous flow reduces reaction time by 40% .
• Data Reproducibility : Use PubChem’s canonical SMILES (e.g., CC(C)(C)NCC1=CC(=CC(=C1)C)C) for computational reproducibility .
• Ethical Compliance : Adhere to NIH guidelines for CNS-targeting compounds, including IACUC protocols for in vivo studies .